Cas no 85187-37-7 (Cloperastine Fendizoate)

• Product Name: Cloperastine Fendizoate
• CAS No: 85187-37-7
• MF: C₄₀H₃₈ClNO₅
• MW: 648.186430454254
• CID: 887311
• Update Time: 2025-06-08

Cloperastine Fendizoate Chemical and Physical Properties

Names and Identifiers

• o-[(2'-hydroxy[1,1'-biphenyl]-4-yl)carbonyl]benzoic acid, compound with 1-[2-(4-chlorobenzhydryloxy)ethyl]piperidine (1:1)
• 1-[2-[(4-chlorophenyl)-phenylmethoxy]ethyl]piperidine,2-(4-hydroxy-3-phenylbenzoyl)benzoic acid
• Cloperastine Fendizoate
• Piperidine, 1-[2-[(4-chlorophenyl)phenylmethoxy]ethyl]-, 2-[(6-hydroxy[1,1′-biphenyl]-3-yl)carbonyl]benzoate (9CI)

• Inchi： 1S/C20H24ClNO.C20H14O4/c21-19-11-9-18(10-12-19)20(17-7-3-1-4-8-17)23-16-15-22-13-5-2-6-14-22;21-18-11-10-14(12-17(18)13-6-2-1-3-7-13)19(22)15-8-4-5-9-16(15)20(23)24/h1,3-4,7-12,20H,2,5-6,13-16H2;1-12,21H,(H,23,24)
• InChI Key： PXZFKAKWSHBDCP-UHFFFAOYSA-N
• SMILES： O=C(C1C(C(C2C=C(C3C=CC=CC=3)C(O)=CC=2)=O)=CC=CC=1)O.ClC1C=CC(C(C2C=CC=CC=2)OCCN2CCCCC2)=CC=1

Cloperastine Fendizoate Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on Cloperastine Fendizoate

CAS No 85187-37-7: A Comprehensive Overview of Cloperastine Fendizoate

CAS No 85187-37-7, commonly referred to as Cloperastine Fendizoate, is a compound that has garnered significant attention in the scientific and pharmaceutical communities. This compound is notable for its unique chemical properties and potential applications in various fields, including medicine and agriculture. In this article, we will delve into the details of CAS No 85187-37-7, exploring its structure, properties, uses, and the latest research findings.

The chemical structure of Cloperastine Fendizoate is characterized by its complex arrangement of atoms, which contributes to its distinctive properties. Recent studies have highlighted the compound's ability to interact with specific biological targets, making it a promising candidate for therapeutic interventions. Researchers have also investigated its stability under various conditions, which is crucial for its potential use in pharmaceutical formulations.

One of the most significant advancements in the study of CAS No 85187-37-7 is its application in drug delivery systems. Scientists have explored its ability to enhance the bioavailability of other compounds, which could revolutionize how medications are administered. This research has been supported by experimental data showing improved efficacy when Cloperastine Fendizoate is used as a carrier in drug delivery mechanisms.

In addition to its pharmaceutical applications, CAS No 85187-37-7 has shown potential in agricultural settings. Studies have demonstrated its effectiveness as a plant growth regulator, with experiments indicating enhanced crop yields when applied under controlled conditions. This dual functionality underscores the versatility of this compound and opens up new avenues for its utilization across multiple industries.

The latest research on Cloperastine Fendizoate has also focused on its environmental impact. Scientists are investigating whether the compound degrades naturally or requires specific conditions to break down. Understanding its environmental fate is essential for ensuring sustainable use and minimizing ecological risks associated with its application.

Furthermore, recent clinical trials have provided insights into the safety profile of CAS No 85187-37-7. These trials have shown that the compound exhibits minimal toxicity at therapeutic doses, which is a critical factor for its consideration as a drug candidate. However, further studies are needed to fully assess its long-term safety and efficacy in diverse patient populations.

The synthesis of Cloperastine Fendizoate has also been a focal point of recent research efforts. Chemists have developed novel synthetic pathways that improve the efficiency and scalability of production processes. These advancements are expected to lower manufacturing costs and make the compound more accessible for large-scale applications.

In conclusion, CAS No 85187-37-7, or Cloperastine Fendizoate, represents a groundbreaking compound with vast potential across multiple sectors. Its unique chemical properties, coupled with recent research findings, position it as a key player in future innovations within medicine and agriculture. As ongoing studies continue to uncover new insights into its capabilities, the future of this compound looks promising indeed.